
Proper Disposal of Texaline: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Texaline

Cat. No.: B1683118 Get Quote

Disclaimer: Specific disposal procedures for the chemical compound Texaline are not readily

available in the provided search results. The following guidelines are based on general best

practices for the disposal of laboratory chemicals of unknown or potential hazard and should be

adapted to comply with all applicable local, state, and federal regulations. Always consult your

institution's Environmental Health and Safety (EHS) department for specific protocols.

Immediate Safety and Logistical Information
Researchers and laboratory personnel must handle Texaline with care, assuming it may be

hazardous in the absence of specific toxicity data. Proper personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn at all times when

handling this compound.

Key Chemical and Physical Properties of Texaline
A summary of the available computed properties for Texaline is provided below. This

information is crucial for assessing potential hazards and ensuring compatible storage and

disposal.
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Property Value Source

Molecular Formula C15H10N2O3 PubChem[1]

Molecular Weight 266.25 g/mol PubChem[1]

IUPAC Name
5-(1,3-benzodioxol-5-yl)-2-

pyridin-3-yl-1,3-oxazole
PubChem[1]

InChIKey
SDHIXARCLVIOJM-

UHFFFAOYSA-N
PubChem[1]

Step-by-Step Disposal Protocol
The proper disposal of chemical waste is a critical aspect of laboratory safety and

environmental protection. The following is a generalized procedure for the disposal of a

chemical like Texaline.

Waste Characterization and Segregation:

Based on its chemical structure, Texaline is an organic compound containing nitrogen and

oxygen. Without specific reactivity data, it should be treated as a potentially hazardous

chemical waste.

Do not mix Texaline waste with other chemical waste streams unless compatibility is

confirmed. Incompatible materials can lead to dangerous reactions.

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for Texaline waste.

The container must be in good condition.[2]

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name ("Texaline"), its concentration, and the date of accumulation.

Ensure the container is kept closed except when adding waste.[2]

Accumulation and Storage:
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Store the waste container in a designated satellite accumulation area within the laboratory.

This area should be at or near the point of generation and under the control of the

laboratory personnel.[2]

The storage area should be a cool, well-ventilated space, away from heat sources or

incompatible chemicals.[3]

Request for Pickup and Disposal:

Once the container is full or the accumulation time limit set by your institution is reached,

contact your EHS department to arrange for pickup.

Complete any required waste disposal request forms accurately and completely, providing

all necessary information about the waste.[2]

Disposal will be carried out by a specialized and licensed hazardous waste disposal

company in accordance with all regulations.[3][4]

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of Texaline waste

from a laboratory setting.
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Caption: General workflow for the safe disposal of Texaline waste.
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Experimental Protocols
No specific experimental protocols for the disposal of Texaline were found in the provided

search results. The disposal procedure outlined above is based on established safety

guidelines for chemical waste management. Researchers should always prioritize safety and

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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